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Method Validation Summary

Validation Parameter Result for the Overall Method (9 ARVs)

Extraction Volume 50 μL of human plasma [1]

Sample Preparation Protein precipitation with acetonitrile containing internal standards [1]

Analytical Technique Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS) [1]

Chromatography
Column

Waters CORTECS T3 (2.1 × 100 mm; 1.6 μm) [1]

Mobile Phases (A) 0.1% formic acid in water; (B) Acetonitrile [1]

Gradient Multistep gradient over 7.5 minutes [1]

Linearity (R²) > 0.99 for all analytes across two ranges [1]

Dynamic Ranges 1 - 250 ng/mL and 100 - 5000 ng/mL [1]

Trueness 89.7 - 104.1% [1]
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Validation Parameter Result for the Overall Method (9 ARVs)

Precision (CV) < 15% [1]

Run Time 7.5 minutes [1]

Detailed Experimental Protocol

The method was designed for the simultaneous quantification of a panel of nine antiretrovirals in human

plasma. Below are the key steps and conditions [1]:

Sample Preparation: A simple protein precipitation was performed. Specifically, 50 μL of plasma was

mixed with acetonitrile that contained the internal standards (including Cabotegravir-d5). The
supernatant was then reconstituted in a volume of 50μL (for the high concentration range) or 400μL

(for the low concentration range) after drying [1].
UPLC Conditions:

Column Temperature: 55°C
Flow Rate: 0.300 mL/min

Injection Volume: Not specified in the provided excerpt.
Gradient Program:

0-1.0 min: 97% A
1.0-1.5 min: Linear gradient to 80% A

1.5-4.0 min: Decrease to 15% A
4.0-5.0 min: Increase to 50% A

5.0-7.0 min: Return to initial conditions (97% A)
7.0-7.5 min: Hold at 97% A for re-equilibration [1].

MS/MS Conditions:
Ionization Mode: Positive electrospray ionization (H-ESI)

Scan Mode: Selected Reaction Monitoring (SRM)
Spray Voltage: 3.0 kV

Vaporizer Temperature: 350°C
Ion Transfer Capillary Temperature: 350°C [1].

Specific Transitions for Cabotegravir-d5:
Precursor Ion (m/z): 411.03

Product Ion (m/z): 267.96
Collision Energy: 24 eV

Retention Time: 3.62 minutes [1].
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Experimental Workflow

The diagram below outlines the complete workflow of the analytical method, from sample preparation to

data analysis.

Start Method Validation

Sample Preparation:
• 50 μL plasma

• Protein precipitation
with acetonitrile & IS

UPLC Separation
• CORTECS T3 column

• 7.5 min gradient

MS/MS Detection
• Positive ESI mode
• SRM monitoring

Data Analysis
• Xcalibur software

• Calculate concentrations

Validation Report
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Important Considerations for Researchers

ICH Guidelines: While this method was validated per FDA guidelines [1], the ICH Q2(R2) guideline
provides the internationally accepted framework for analytical procedure validation [2]. You should

cross-reference the presented parameters (like accuracy, precision, linearity) with the definitions and
criteria in ICH Q2(R2).

Role of Cabotegravir-d5: In this method, Cabotegravir-d5 serves as a stable isotope-labeled
internal standard for cabotegravir [1]. Its primary function is to correct for variability in sample

preparation and instrument analysis, thereby improving the accuracy and precision of the
quantification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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